Cas no 899952-78-4 (N-(2H-1,3-benzodioxol-5-yl)-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide
• CAS No: 899952-78-4
• Molecular Formula: C₁₈H₁₈N₂O₅S
• Molecular Weight: 374.410923480988
• CID: 5489833
• PubChem ID: 7685633

N-(2H-1,3-benzodioxol-5-yl)-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-yl)-4-(1,1-dioxothiazinan-2-yl)benzamide
• AKOS024466122
• 899952-78-4
• VU0498367-1
• N-(2H-1,3-benzodioxol-5-yl)-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide
• N-(benzo[d][1,3]dioxol-5-yl)-4-(1,1-dioxido-1,2-thiazinan-2-yl)benzamide
• F2781-0040

• InChIKey： PFSITYQUGPJSSN-UHFFFAOYSA-N
• Inchi： 1S/C18H18N2O5S/c21-18(19-14-5-8-16-17(11-14)25-12-24-16)13-3-6-15(7-4-13)20-9-1-2-10-26(20,22)23/h3-8,11H,1-2,9-10,12H2,(H,19,21)
• SMILES： S1(CCCCN1C1C=CC(C(NC2C=CC3=C(C=2)OCO3)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 374.09364285g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 374.09364285g/mol
• Heavy Atom Count: 26
• Complexity: 612
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 93.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides